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Compound of Interest

Compound Name: MY33-3

Cat. No.: B10829981 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

MY33-3 is a potent and selective inhibitor of the receptor protein tyrosine phosphatase

(RPTP)β/ζ, with a reported IC50 value of approximately 0.1 μM.[1][2][3] It also demonstrates

inhibitory activity against PTP-1B, with an IC50 of around 0.7 μM.[1][2][3] This small molecule

is utilized in research to investigate signaling pathways and has been shown to reduce ethanol

consumption and alleviate sevoflurane-induced neuroinflammation and cognitive dysfunction.

[2][3] Proper preparation of a stock solution is the first critical step for ensuring accurate and

reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for MY33-3
due to its excellent solubilizing properties for many organic compounds.[4][5] This document

provides a detailed protocol for the preparation, storage, and handling of MY33-3 stock

solutions in DMSO.

Quantitative Data Summary
A summary of the essential chemical properties of MY33-3 and recommended volumes for

stock solution preparation is provided below.
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Property Value Reference

Molecular Formula C16H13F6NS2 [1]

Molecular Weight 397.4 g/mol [1][2]

CAS Number 2204280-41-9 [1][6]

Stock Solution Preparation Volumes

Desired
Concentration

Volume of DMSO to
add to 1 mg of
MY33-3

Volume of DMSO to
add to 5 mg of
MY33-3

Volume of DMSO to
add to 10 mg of
MY33-3

1 mM 2.5164 mL 12.5818 mL 25.1636 mL

5 mM 0.5033 mL 2.5164 mL 5.0327 mL

10 mM 0.2516 mL 1.2582 mL 2.5164 mL

Experimental Protocol
This protocol outlines the step-by-step procedure for preparing a stock solution of MY33-3 in

DMSO.

Materials:

MY33-3 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance
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Procedure:

Pre-dissolution Preparation:

Before opening, bring the vial of MY33-3 powder to room temperature to prevent

condensation of moisture.

Ensure that the DMSO is of high purity (anhydrous is recommended) and has been stored

properly to avoid water absorption, as this can affect compound stability and solubility.

Weighing the Compound:

Accurately weigh the desired amount of MY33-3 powder using an analytical balance in a

clean, sterile vial.

Solvent Addition:

Using a calibrated micropipette, add the calculated volume of DMSO to the vial containing

the MY33-3 powder. Refer to the table above for the required volumes for common stock

concentrations.

Dissolution:

Tightly cap the vial and vortex thoroughly until the MY33-3 powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) can be used to aid

dissolution if necessary. Visually inspect the solution to ensure there are no visible

particles.

Storage and Handling:

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.[7]

Store the stock solution at -20°C or -80°C.[7]

A stock solution of MY33-3 in DMSO can be stored for up to 6 months at -80°C and for up

to 1 month at -20°C.[3][6] For shorter-term storage, the solution may be kept at 4°C for up

to 2 weeks.[6][8]
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Working Solution Preparation:

When preparing a working solution for cell-based assays, the DMSO stock solution should

be diluted in the appropriate cell culture medium.

It is crucial to ensure that the final concentration of DMSO in the working solution is low

enough to not affect the cells, typically less than 0.5%.[7]

Visual Workflow
The following diagram illustrates the workflow for preparing a stock solution of MY33-3 in

DMSO.
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Caption: Workflow for preparing MY33-3 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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